

Assessing Progression-Free Survival with Zadavotide Guraxetan: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Zadavotide guraxetan*

CAS No.: *2192281-54-0*

Cat. No.: *B15607712*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals


This guide provides a comparative analysis of **Zadavotide guraxetan** ([¹⁷⁷Lu]Lu-PSMA-I&T), a targeted radioligand therapy, and its impact on progression-free survival (PFS) in the context of metastatic castration-resistant prostate cancer (mCRPC) and recurrent glioblastoma. The performance of **Zadavotide guraxetan** is compared with established alternative treatments, supported by available clinical trial data.

Overview of Zadavotide Guraxetan

Zadavotide guraxetan is an innovative therapeutic agent that targets Prostate-Specific Membrane Antigen (PSMA), a protein highly expressed on the surface of prostate cancer cells and in the tumor neovasculature of other cancers, including glioblastoma. The therapy consists of a PSMA-targeting ligand coupled with the beta-emitting radionuclide Lutetium-177 (¹⁷⁷Lu). This targeted approach allows for the delivery of localized radiation to cancer cells, minimizing damage to surrounding healthy tissue.

Mechanism of Action: Targeted Radiation Delivery

Zadavotide guraxetan's mechanism of action is centered on its high affinity for PSMA. Upon intravenous administration, the PSMA-targeting component of **Zadavotide guraxetan** binds to PSMA-expressing cancer cells. The attached Lutetium-177 then emits beta radiation, which induces DNA double-strand breaks and other cellular damage, ultimately leading to cancer cell death.



[Click to download full resolution via product page](#)

Caption: Zadavotide guraxetan signaling pathway.

Progression-Free Survival in Metastatic Castration-Resistant Prostate Cancer (mCRPC)

Zadavotide guraxetan has been evaluated in the Phase 3 ECLIPSE clinical trial for the treatment of patients with PSMA-positive mCRPC who have progressed after treatment with an androgen receptor pathway inhibitor (ARPI).

Zadavotide Guraxetan (177Lu-PSMA-I&T) Clinical Trial Data:

The ECLIPSE trial met its primary endpoint, demonstrating a statistically significant and clinically meaningful improvement in radiographic progression-free survival (rPFS) for patients treated with **Zadavotide guraxetan** compared to those who received a change in ARPI therapy.^{[1][2]} Specific quantitative data from the ECLIPSE trial have not yet been publicly released.

Comparison with Standard-of-Care Therapies for mCRPC:

The following tables summarize the radiographic progression-free survival data for current standard-of-care treatments for mCRPC, providing a benchmark for the anticipated performance of **Zadavotide guraxetan**.

Therapy	Clinical Trial	Patient Population	Median rPFS / PFS	Hazard Ratio (95% CI)
Enzalutamide	PREVAIL	Chemotherapy-naïve mCRPC	Not Reached vs 3.9 months (Placebo)	0.19 (0.15-0.23)
Abiraterone Acetate + Prednisone	COU-AA-302	Chemotherapy-naïve mCRPC	16.5 months vs 8.3 months (Placebo)	Not Reported
Docetaxel	VENICE (Control Arm)	mCRPC	6.2 months	Not Applicable

Progression-Free Survival in Recurrent Glioblastoma

Zadavotide guraxetan is also being investigated for the treatment of recurrent high-grade gliomas. A clinical trial is currently underway to evaluate its safety and efficacy, with progression-free survival at 6 months as a key endpoint. As of now, no data from this trial has been released.

Comparison with Standard-of-Care Therapies for Recurrent Glioblastoma:

The following table presents progression-free survival data for commonly used treatments in recurrent glioblastoma.

Therapy	Clinical Trial / Study	Median PFS / PFS at 6 Months
Temozolomide (Standard Schedule)	Meta-analysis	20.1% (PFS at 6 months)
Temozolomide (Metronomic Schedule)	Meta-analysis	33.1% (PFS at 6 months)
Lomustine	EORTC-26101 (Control Arm)	1.54 months
Lomustine + Bevacizumab	EORTC-26101	4.17 months


Experimental Protocols

Assessment of Radiographic Progression-Free Survival (rPFS) in mCRPC:

The evaluation of rPFS in clinical trials for mCRPC, such as the ECLIPSE trial, typically adheres to the guidelines established by the Prostate Cancer Clinical Trials Working Group 3 (PCWG3). These criteria integrate findings from conventional imaging (CT, MRI, and bone scans) to determine disease progression.

Key Methodological Points:

- **Imaging Modalities:** Regular imaging is conducted using CT, MRI, and radionuclide bone scans.
- **RECIST 1.1 Criteria:** Soft tissue lesions are assessed using the Response Evaluation Criteria in Solid Tumors version 1.1 (RECIST 1.1). Progression is defined as a 20% increase in the sum of the diameters of target lesions, or the appearance of new lesions.
- **PCWG3 Criteria for Bone Lesions:** Bone scans are evaluated for new lesions. The "2+2 rule" is often applied, where the appearance of two or more new lesions on a bone scan, confirmed on a subsequent scan, indicates progression.
- **Blinded Independent Central Review (BICR):** To ensure objectivity, imaging results are typically reviewed by a central panel of radiologists who are blinded to the treatment allocation.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for rPFS assessment.

Conclusion

Zadavotide guraxetan represents a promising targeted radioligand therapy with the potential to improve progression-free survival in patients with PSMA-positive cancers. The positive top-line results from the Phase 3 ECLIPSE trial in mCRPC are encouraging. A full evaluation of its comparative efficacy will be possible upon the public release of the complete dataset. The ongoing investigation in recurrent glioblastoma will further define the therapeutic utility of this innovative treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. curiumpharma.com](https://www.curiumpharma.com) [curiumpharma.com]
- [2. urologytimes.com](https://www.urologytimes.com) [urologytimes.com]
- To cite this document: BenchChem. [Assessing Progression-Free Survival with Zadavotide Guraxetan: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15607712/docs#assessing-progression-free-survival-with-zadavotide-guraxetan-a-comparative-guide\]](https://www.benchchem.com/product/b15607712/docs#assessing-progression-free-survival-with-zadavotide-guraxetan-a-comparative-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)